![molecular formula C21H27NO3 B1389472 N-[2-(4-Methylphenoxy)propyl]-4-(tetrahydro-2-furanylmethoxy)aniline CAS No. 1040690-59-2](/img/structure/B1389472.png)
N-[2-(4-Methylphenoxy)propyl]-4-(tetrahydro-2-furanylmethoxy)aniline
Overview
Description
N-[2-(4-Methylphenoxy)propyl]-4-(tetrahydro-2-furanylmethoxy)aniline, abbreviated as NMP-THFMA, is a synthetic compound that is used in a variety of scientific research applications. It is a colorless, crystalline solid that has been used in studies of organic synthesis and chemical reactions. NMP-THFMA is also known as 4-methylphenoxypropyl-2-furanmethanamine and has a molecular weight of 197.22 g/mol. NMP-THFMA is a useful tool in the laboratory due to its unique properties, such as its stability and low toxicity.
Mechanism of Action
NMP-THFMA is thought to act as an enzyme inhibitor by binding to the active site of the enzyme and preventing it from catalyzing the reaction. This inhibition can be reversible or irreversible, depending on the type of enzyme and the concentration of NMP-THFMA. Additionally, NMP-THFMA can interact with other molecules in the cell, such as proteins, DNA, and RNA, and can affect the activity of these molecules.
Biochemical and Physiological Effects
NMP-THFMA has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that NMP-THFMA can inhibit the activity of enzymes involved in drug metabolism, such as cytochrome P450 enzymes. Additionally, NMP-THFMA has been shown to interact with proteins involved in signal transduction pathways, which can lead to changes in gene expression and cell behavior. In vivo studies have shown that NMP-THFMA can affect the metabolism of drugs and can have effects on the cardiovascular system, the nervous system, and the immune system.
Advantages and Limitations for Lab Experiments
NMP-THFMA has several advantages for laboratory experiments. It is a stable compound that is not easily degraded, and it is relatively non-toxic. Additionally, it is easy to synthesize and can be used at low concentrations. However, there are some limitations to using NMP-THFMA in laboratory experiments. It is not soluble in water, so it must be dissolved in organic solvents. Additionally, it can interact with other molecules in the cell, so experiments must be carefully designed to avoid unwanted interactions.
Future Directions
There are several potential future directions for research on NMP-THFMA. These include further investigation into its mechanism of action, its effects on drug metabolism, and its effects on signal transduction pathways. Additionally, further studies could be done to investigate its effects on the cardiovascular system, the nervous system, and the immune system. Finally, research could be done to investigate the potential therapeutic applications of NMP-THFMA and to develop novel drugs based on its structure.
Scientific Research Applications
NMP-THFMA is used in a variety of scientific research applications. It can be used as a catalyst for organic reactions, as a reagent for the synthesis of organic compounds, and as a starting material for the synthesis of other compounds. NMP-THFMA has also been used in studies of enzyme inhibition and drug metabolism. Additionally, NMP-THFMA has been used in the study of protein-protein interactions and in the development of novel drugs.
properties
IUPAC Name |
N-[2-(4-methylphenoxy)propyl]-4-(oxolan-2-ylmethoxy)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27NO3/c1-16-5-9-20(10-6-16)25-17(2)14-22-18-7-11-19(12-8-18)24-15-21-4-3-13-23-21/h5-12,17,21-22H,3-4,13-15H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYUMWBRPHPTDHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OC(C)CNC2=CC=C(C=C2)OCC3CCCO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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